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Introduction

Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone (BSOCOES) is a homobifunctional N-
hydroxysuccinimide (NHS) ester crosslinker widely utilized in bioconjugation, polymer
chemistry, and drug delivery systems. Its utility stems from its ability to react with primary
amines to form stable amide bonds and a base-cleavable sulfone linker, allowing for the
reversible crosslinking of molecules. However, the inherent reactivity of the NHS ester groups
also makes BSOCOES susceptible to degradation, primarily through hydrolysis. This technical
guide provides a comprehensive overview of the storage, stability, and handling of BSOCOES,
including detailed experimental protocols for stability assessment and visualization of
degradation pathways.

Chemical and Physical Properties

A clear understanding of the fundamental properties of BSOCOES is essential for its proper
handling and application.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b014174?utm_src=pdf-interest
https://www.benchchem.com/product/b014174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citations

BSOCOES, Bis[2-(N-

Synonyms succinimidyloxycarbonyloxy)et [1]
hyl]sulfone

CAS Number 57683-72-4 [2]

Molecular Formula C14H16N2012S [1]

Molecular Weight 436.35 g/mol [1]

Appearance White to off-white solid [2]

Insoluble in water; soluble in
Solubility organic solvents such as [3]
DMSO and DMF.

Reactivity Reacts with primary amines. [3]

The sulfone linker is cleavable
Cleavability under basic conditions (e.g., [3]
pH 11.6, 2 hours, 37°C).

Storage and Handling

Proper storage and handling are critical to maintain the integrity and reactivity of BSOCOES.
Recommended Storage Conditions:
o Temperature: Store at -20°C for long-term storage.

¢ Moisture: BSOCOES is moisture-sensitive. It should be stored in a tightly sealed container
with a desiccant.

o Light: Protect from light.
Handling:

» Before opening, allow the container to equilibrate to room temperature to prevent moisture
condensation.
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» Due to its water insolubility, BSOCOES should be dissolved in an anhydrous water-miscible
organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) immediately
before use.

o Stock solutions in DMSO or DMF are not recommended for long-term storage as these
solvents are hygroscopic and the absorbed moisture can lead to the hydrolysis of the NHS
ester.

Stability Profile

The stability of BSOCOES is primarily influenced by the hydrolysis of its NHS ester groups, a
reaction that is highly dependent on pH and temperature.

Hydrolytic Stability of NHS Esters

The hydrolysis of the NHS ester is a competing reaction to the desired aminolysis (reaction with
a primary amine). This hydrolytic degradation renders the crosslinker inactive.

Caption: Competing reactions of BSOCOES: Aminolysis vs. Hydrolysis.

The rate of hydrolysis increases significantly with increasing pH. The table below provides
generalized half-life data for NHS esters at various pH values and temperatures. Note: This is
general data for NHS esters and may not represent the exact values for BSOCOES.

Approximate Half-life of

pH Temperature (°C) S B
7.0 0 4 - 5 hours
8.0 4 ~ 1 hour

8.6 4 ~ 10 minutes

Degradation Pathways

BSOCOES has two primary points of degradation: the hydrolysis of the two NHS ester groups
and the cleavage of the central sulfone linker under basic conditions.
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NHS Ester Hydrolysis (pH dependent)

Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone

(Active)

Di-carboxylic Acid Derivative
(Inactive for crosslinking)

Sulfone Linker Cleavage (High pH)

Cleaved Fragments
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Prepare Sample
(Dissolve in anhydrous DMSO/ACN)

(Inject into HPLC System)
(UV Detection (260 nm))
/ Generate Chromatogram/

Data Analysis:
- Identify Peaks
- Calculate Purity
- Quantify Degradants

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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